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Compound of Interest

Compound Name: Sodium cresolate

Cat. No.: B8398330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, safety data, and

handling protocols for sodium o-cresolate. The information is intended to support researchers,

scientists, and professionals in drug development and other scientific fields in the safe and

effective use of this compound.

Chemical Identification and Properties
Sodium o-cresolate, the sodium salt of o-cresol, is an aromatic organic compound. It is crucial

to understand its fundamental properties for proper handling and application in experimental

settings.
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Property Value Reference

Chemical Name Sodium 2-methylphenolate [1]

Synonyms

Sodium o-cresoxide, o-Cresol

sodium salt, 2-Methylphenol

sodium salt

[1]

CAS Number 4549-72-8, 34689-46-8

Molecular Formula C₇H₇NaO [2]

Molecular Weight 130.12 g/mol [2]

Appearance
White crystalline solid or

amber liquid

Boiling Point 516.7°C at 760 mmHg [1]

Flash Point 218.5°C [1]

Density 1.03 g/cm³ [1]

Solubility Soluble in water

LogP 2.13880 [1]

Synthesis of Sodium o-Cresolate
Sodium o-cresolate is typically synthesized through the reaction of o-cresol with sodium

hydroxide. This acid-base reaction results in the formation of the sodium salt and water.

o-Cresol

+

Sodium Hydroxide

Sodium o-Cresolate Water

+
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Diagram 1: Synthesis of Sodium o-Cresolate

Safety and Hazard Information
Due to limited specific toxicological data for sodium o-cresolate, the safety information is largely

based on the properties of its parent compound, o-cresol. It is a corrosive and toxic substance

that requires careful handling.

GHS Classification (Inferred)
While a harmonized GHS classification for sodium o-cresolate is not readily available, based on

the data for o-cresol, the following classification can be inferred:

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 3
H412: Harmful to aquatic life

with long lasting effects

Toxicological Data
The available quantitative toxicological data for sodium o-cresolate is limited. The data for o-

cresol is provided for a more comprehensive understanding of the potential hazards.
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Parameter Species Route Value Reference

LD50 (Sodium

cresolate)
Mouse Oral 861 mg/kg

LD50 (o-Cresol) Rat Oral 121 mg/kg

LD50 (o-Cresol) Rabbit Dermal 890 mg/kg

LC50 (o-Cresol) Rat Inhalation >20 mg/m³ (4h) [3]

NOAEL (o-

Cresol)

Rat (13-week

study)
Oral 50 mg/kg/day

Experimental Protocols and Handling
Strict adherence to safety protocols is mandatory when working with sodium o-cresolate.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: Lab coat, and in cases of potential splashing, a chemical-resistant apron or

suit.

Respiratory Protection: Use in a well-ventilated area or with a fume hood. If inhalation risk is

high, a NIOSH-approved respirator is necessary.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapors. Handle

in a chemical fume hood.

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances such as strong oxidizing agents.
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Emergency Procedures

Spill Occurs

Evacuate Area Ensure Ventilation

Wear Appropriate PPE

Contain Spill with Inert Material

Collect Spill into a Labeled Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Diagram 2: Emergency Response Workflow for a Spill

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Mechanism of Toxicity
The toxicity of cresols, and by extension sodium o-cresolate, is primarily due to their corrosive

nature and their ability to denature proteins. This can lead to cell death and tissue damage

upon contact. Systemically, cresols can affect the central nervous system, liver, and kidneys.[4]

Exposure to Sodium o-Cresolate

Direct Contact with Tissues Systemic Absorption

Protein Denaturation Cellular Corrosion Central Nervous System Effects Liver Damage Kidney Damage

Cell Death & Tissue Damage

Click to download full resolution via product page

Diagram 3: Simplified Mechanism of Toxicity

This guide is intended for informational purposes and should not be a substitute for a

comprehensive risk assessment conducted by qualified professionals. Always consult the most

current Safety Data Sheet (SDS) from the supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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